Cas no 1803785-70-7 (5-Fluoromethyl-2-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 5-Fluoromethyl-2-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1803785-70-7
• MF: C₇H₄F₄IN
• MW: 305.011447906494
• CID: 4905981
• Update Time: 2025-10-31

5-Fluoromethyl-2-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoromethyl-2-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F4IN/c8-2-4-1-5(7(9,10)11)6(12)13-3-4/h1,3H,2H2
• InChI Key： VJKOFICFABJLFY-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=CC(CF)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 5-Fluoromethyl-2-iodo-3-(trifluoromethyl)pyridine

Research Brief on 5-Fluoromethyl-2-iodo-3-(trifluoromethyl)pyridine (CAS: 1803785-70-7) in Chemical Biology and Pharmaceutical Applications

5-Fluoromethyl-2-iodo-3-(trifluoromethyl)pyridine (CAS: 1803785-70-7) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block in medicinal chemistry, particularly in the synthesis of novel bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders. Its unique structural features, such as the trifluoromethyl and iodo substituents, make it a valuable intermediate for cross-coupling reactions and further functionalization.

Recent studies have highlighted the role of 5-Fluoromethyl-2-iodo-3-(trifluoromethyl)pyridine in the development of kinase inhibitors and other small-molecule therapeutics. For instance, researchers have utilized this compound in the synthesis of potent inhibitors targeting the epidermal growth factor receptor (EGFR) and anaplastic lymphoma kinase (ALK), which are critical in oncology drug discovery. The presence of the fluoromethyl group enhances the metabolic stability and bioavailability of the resulting drug candidates, addressing key challenges in pharmacokinetics.

In addition to its applications in drug discovery, 5-Fluoromethyl-2-iodo-3-(trifluoromethyl)pyridine has been employed in agrochemical research. Its derivatives exhibit promising herbicidal and fungicidal activities, contributing to the development of next-generation crop protection agents. The compound's reactivity and selectivity in nucleophilic substitution reactions further expand its utility in diverse chemical transformations.

Recent advancements in synthetic methodologies have improved the accessibility of 5-Fluoromethyl-2-iodo-3-(trifluoromethyl)pyridine, enabling its broader adoption in industrial and academic settings. Innovations in catalytic fluorination and halogenation techniques have streamlined its production, reducing costs and environmental impact. These developments align with the growing demand for sustainable and efficient synthetic routes in pharmaceutical manufacturing.

Looking ahead, the potential of 5-Fluoromethyl-2-iodo-3-(trifluoromethyl)pyridine extends to emerging fields such as positron emission tomography (PET) imaging and theranostics. Researchers are exploring its incorporation into radiolabeled probes for non-invasive disease diagnosis and monitoring. This multidisciplinary approach underscores the compound's versatility and its pivotal role in advancing chemical biology and precision medicine.

In conclusion, 5-Fluoromethyl-2-iodo-3-(trifluoromethyl)pyridine (CAS: 1803785-70-7) represents a critical intermediate in modern drug discovery and agrochemical development. Its unique chemical properties and broad applicability make it a focal point of ongoing research, with promising prospects for future innovations in therapeutic and diagnostic applications. Continued exploration of its derivatives and synthetic pathways will likely yield further breakthroughs in the coming years.